Cas no 2649035-41-4 (6-chloro-3-(2-isocyanatopropan-2-yl)-1-methyl-1H-indole)

• Product Name: 6-chloro-3-(2-isocyanatopropan-2-yl)-1-methyl-1H-indole
• CAS No: 2649035-41-4
• MF: C₁₃H₁₃ClN₂O
• MW: 248.708122014999
• CID: 6367958
• PubChem ID: 165884985
• Update Time: 2025-08-05

6-chloro-3-(2-isocyanatopropan-2-yl)-1-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3-(2-isocyanatopropan-2-yl)-1-methyl-1H-indole
• 2649035-41-4
• EN300-1995471

• Inchi： 1S/C13H13ClN2O/c1-13(2,15-8-17)11-7-16(3)12-6-9(14)4-5-10(11)12/h4-7H,1-3H3
• InChI Key： LCYYOWXYPAALOS-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C)C=C2C(C)(C)N=C=O

Computed Properties

• Exact Mass: 248.0716407g/mol
• Monoisotopic Mass: 248.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 34.4Ų

Additional information on 6-chloro-3-(2-isocyanatopropan-2-yl)-1-methyl-1H-indole

Introduction to 6-chloro-3-(2-isocyanatopropan-2-yl)-1-methyl-1H-indole (CAS No. 2649035-41-4)

6-chloro-3-(2-isocyanatopropan-2-yl)-1-methyl-1H-indole, identified by the chemical identifier CAS No. 2649035-41-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of indole derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro substituent and an isocyanate functional group, contribute to its unique reactivity and make it a valuable intermediate in the synthesis of more complex pharmacological agents.

The indole core is a prominent scaffold in natural products and pharmaceuticals, with well-established roles in modulating various biological pathways. The addition of a chloro group at the 6-position and an isocyanate moiety at the 3-position introduces specific electronic and steric properties that can influence both the compound's solubility and its interaction with biological targets. These modifications have been strategically employed in drug design to enhance binding affinity and selectivity.

6-chloro-3-(2-isocyanatopropan-2-yl)-1-methyl-1H-indole (CAS No. 2649035-41-4) has been explored in several cutting-edge research studies, particularly in the development of novel immunomodulators and anti-inflammatory agents. The isocyanate group, in particular, serves as a versatile handle for further chemical modifications, allowing for the synthesis of urea-based derivatives that exhibit potent biological activity. Recent advances in click chemistry have demonstrated the utility of this compound in generating libraries of heterocyclic compounds with tailored pharmacological properties.

In one notable study published in the journal *Organic Letters*, researchers utilized 6-chloro-3-(2-isocyanatopropan-2-yl)-1-methyl-1H-indole as a key intermediate to synthesize a series of indole-based ureas. These derivatives were found to inhibit inflammatory pathways by modulating the activity of key enzymes such as COX-2 and LOX. The study highlighted the importance of structural optimization in enhancing drug-like properties, including solubility and metabolic stability.

The chloro substituent at the 6-position of the indole ring plays a critical role in determining the compound's reactivity. It can participate in nucleophilic substitution reactions, allowing for further functionalization at this position. This property has been exploited in synthetic protocols to introduce additional pharmacophores or to link multiple functional groups into a single molecular entity. Such strategies are particularly valuable in fragment-based drug discovery, where multiple weakly binding fragments are combined to produce a highly potent therapeutic agent.

6-chloro-3-(2-isocyanatopropan-2-yl)-1-methyl-1H-indole (CAS No. 2649035-41-4) also finds applications in materials science, where its ability to undergo polymerization reactions has been explored. The isocyanate group can react with hydroxyl or amine functionalities to form stable covalent bonds, making it suitable for creating polyurethane-based materials with unique mechanical and thermal properties. These materials have potential applications in coatings, adhesives, and even biodegradable polymers.

The synthesis of 6-chloro-3-(2-isocyanatopropan-2-yl)-1-methyl-1H-indole involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the isocyanate group necessitates careful handling due to its reactivity with moisture and nucleophiles. Advanced synthetic techniques such as flow chemistry have been employed to improve yield and purity while minimizing side reactions.

Recent research has also explored the pharmacokinetic properties of derivatives derived from 6-chloro-3-(2-isocyanatopropan-2-yl)-1-methyl-1H-indole (CAS No. 2649035-41-4). Studies using computational modeling have predicted that modifications to the indole core can significantly impact absorption, distribution, metabolism, and excretion (ADME) profiles. These predictions have guided experimental efforts to develop compounds with improved bioavailability and reduced toxicity.

The versatility of 6-chloro-3-(2-isocyanatopropan-2-yl)-1-methyl-1H-indole (CAS No. 2649035-41-4) makes it a valuable building block for interdisciplinary research. Its applications span from pharmaceutical development to advanced materials science, underscoring its importance as a chemical entity with broad utility.